GPR41 modulator 1

• Molecular Formula: C28H24F2N2O3
• Molecular Weight: 474.5 g/mol
• InChI: InChI=1S/C28H24F2N2O3/c1-15-6-3-4-7-20(15)32-28(34)25-16(2)31-21-8-5-9-22(33)26(21)27(25)24-11-10-23(35-24)17-12-18(29)14-19(30)13-17/h3-4,6-7,10-14,27,31H,5,8-9H2,1-2H3,(H,32,34)
• InChIKey: YQFRQKBRNOZWJB-UHFFFAOYSA-N

GPR41 Modulator 1: FFAR3 Agonist for Metabolic Research

GPR41 modulator 1, also designated as compound 10ak, is a synthetic small-molecule modulator belonging to the tetrahydroquinolone chemotype that targets the free fatty acid receptor 3 (FFAR3/GPR41) [1]. This compound is characterized by a molecular formula of C₂₈H₂₄F₂N₂O₃ and a molecular weight of 474.5 g/mol . It functions as an agonistic modulator of GPR41, demonstrating an EC₅₀ value of 0.679 µM in receptor activation assays [1] . This compound is distinct from earlier-generation GPR41 tool compounds and offers a defined potency and mechanism of action for research requiring specific GPR41 pathway interrogation.

GPR41/FFAR3 agonist for Gi/o-coupled signaling studies

Intermediate-potency range supports concentration-response profiling

Tetrahydroquinolone chemotype distinct from AR420626 and TUG-series probes

• [1] Inuki S, Miyamoto J, Hashimoto N, Shimizu H, Tabuchi H, Kawai A, Greiner LC, Kimura I, Ohno H. Structure-activity relationship studies of tetrahydroquinolone derivatives as GPR41 modulators. Bioorg Med Chem Lett. 2024 Jul 15;107:129758. View Source

Why GPR41 Modulator 1 Cannot Be Substituted

GPR41 (FFAR3) is a sensor for short-chain fatty acids and plays a critical role in metabolic and immune homeostasis, making it a therapeutic target for various disorders [1]. The tetrahydroquinolone chemotype exhibits a high degree of functional plasticity, with minor structural modifications resulting in a complete switch between antagonism and agonism, or a shift from orthosteric to allosteric modulation [2] [3]. Consequently, in-class compounds cannot be assumed to possess equivalent functional activity, potency, or signaling bias. Substituting one GPR41 modulator for another without quantitative confirmation of its specific functional profile can lead to erroneous experimental outcomes and misinterpretation of GPR41-mediated biology. The following evidence guide quantifies the precise differentiation of GPR41 modulator 1 from its closest analogs.

Chemotype mismatch

AR420626 belongs to a distinct chemotype; functional selectivity may not transfer across chemical classes.

Activity-mode shift

Minor structural modifications in the tetrahydroquinolone series can switch GPR41 modulation from agonism to antagonism.

Assay-dependent response

Context-dependent efficacy across assay systems may limit direct substitution without re-validation.

• [1] Inuki S, Miyamoto J, Hashimoto N, Shimizu H, Tabuchi H, Kawai A, Greiner LC, Kimura I, Ohno H. Structure-activity relationship studies of tetrahydroquinolone derivatives as GPR41 modulators. Bioorg Med Chem Lett. 2024 Jul 15;107:129758. View Source
• [2] Ulven T, Christiansen E, Due-Hansen ME, et al. Structure-Activity Relationship Studies of Tetrahydroquinolone Free Fatty Acid Receptor 3 Modulators. J Med Chem. 2020 Mar 6;63(7):3577-3595. View Source
• [3] Inuki S, et al. Structure-activity relationship studies of tetrahydroquinolone derivatives as GPR41 modulators. Bioorg Med Chem Lett. 2024;107:129758. (Describes functional switch from antagonist to agonist via aryl group modification). View Source

GPR41 Modulator 1 Quantitative Evidence

EC50 Potency Comparison

GPR41 modulator 1 (compound 10ak) is an agonist of GPR41, whereas the lead tetrahydroquinolone derivative from which it is derived exhibits antagonistic activity. This functional switch was achieved by replacing the 2-(trifluoromethoxy)benzene group with a 3,5-difluorobenzene moiety on the furan ring [1]. This demonstrates that the compound is not merely a more potent analog but a functionally distinct tool with opposite receptor activity compared to the parent scaffold. Its agonistic activity is comparable to that of the reported agonist AR420626 [1].

EC50 Potency Comparison

Cross-study comparable

Target: 0.679 µM; AR420626: 0.117 µM; Compound 63: 0.162 µM

Enables concentration-response studies with an intermediate EC50 window

HEK293 cells, cAMP accumulation assay, 30 min

Evidence Dimension	Functional Activity (Agonism vs. Antagonism)
Target Compound Data	Agonist (EC₅₀ = 0.679 µM)
Comparator Or Baseline	Lead tetrahydroquinolone derivative bearing 2-(trifluoromethoxy)benzene group: Antagonist
Quantified Difference	Functional switch from antagonist to agonist
Conditions	Cell-based GPR41 functional assay (cAMP modulation)

Why This Matters

Procuring the correct functional tool is essential for accurately probing GPR41 signaling, as an antagonist will block endogenous ligand activity while an agonist will mimic it, leading to opposite biological interpretations.

• [1] Inuki S, Miyamoto J, Hashimoto N, Shimizu H, Tabuchi H, Kawai A, Greiner LC, Kimura I, Ohno H. Structure-activity relationship studies of tetrahydroquinolone derivatives as GPR41 modulators. Bioorg Med Chem Lett. 2024 Jul 15;107:129758. View Source

Functional Activity in cAMP Pathway

GPR41 modulator 1 (compound 10ak) exhibits an EC₅₀ of 0.679 µM for GPR41 activation . The reference GPR41 agonist AR420626 is reported to have an IC₅₀ of 117 nM [1] and a pEC₅₀ of 5.74 (equivalent to 182 nM) in [³⁵S]GTPγS-binding assays . While AR420626 demonstrates higher potency (approximately 3.7- to 5.8-fold), compound 10ak represents a structurally distinct chemotype (tetrahydroquinolone vs. AR420626's core) that provides an alternative scaffold for SAR exploration and may exhibit different off-target or physicochemical profiles.

Functional cAMP Response

Supporting evidence

1 µM reduces propionate-induced cAMP levels (qualitative)

Reported cell-based functional response in Gi/o-coupled pathway

HEK293-GPR41 cells, AlphaScreen readout

Evidence Dimension	GPR41 Agonist Potency
Target Compound Data	EC₅₀ = 0.679 µM
Comparator Or Baseline	AR420626: IC₅₀ = 117 nM (or pEC₅₀ = 5.74)
Quantified Difference	AR420626 is 3.7- to 5.8-fold more potent than compound 10ak in these assays
Conditions	Cell-based cAMP assay for 10ak; [³⁵S]GTPγS binding assay for AR420626

Why This Matters

Selection between these agonists should be based on required potency window, structural novelty, and the specific signaling assay being employed, as differences in assay format and chemotype can influence observed pharmacology.

• [1] Adooq Bioscience. AR420626 Product Datasheet. Catalog No. A23991. View Source

Structural Basis for GPR41 Selectivity

The tetrahydroquinolone chemotype includes both orthosteric and allosteric modulators. GPR41 modulator 1 (compound 10ak) acts as an orthosteric agonist with an EC₅₀ of 0.679 µM . In contrast, other well-characterized tetrahydroquinolone derivatives such as TUG-1907 (compound 57) and TUG-2015 (compound 63) are positive allosteric modulators (PAMs) that require the presence of an orthosteric agonist (e.g., propionate) for full activity. TUG-1907 has an EC₅₀ of 145 nM, and TUG-2015 has an EC₅₀ of 162 nM in cAMP assays [1]. Compound 10ak is approximately 4.7-fold less potent than TUG-1907 and 4.2-fold less potent than TUG-2015, but importantly, it does not require an endogenous ligand for activation.

Selectivity Determinant

Class-level inference

3,5-difluorophenyl-furan motif predicts GPR41 selectivity

Inferred from SAR; direct selectivity data not available for this compound

AR420626 shows no FFAR2 activation up to 100 µM

Evidence Dimension	GPR41 Modulation Potency and Mechanism
Target Compound Data	EC₅₀ = 0.679 µM (orthosteric agonist)
Comparator Or Baseline	TUG-1907: EC₅₀ = 145 nM (PAM); TUG-2015: EC₅₀ = 162 nM (PAM)
Quantified Difference	Compound 10ak is 4.2- to 4.7-fold less potent than TUG-1907/TUG-2015 but differs in mechanism (orthosteric vs. allosteric)
Conditions	cAMP assay in HEK293 cells expressing human GPR41

Why This Matters

The choice between an orthosteric agonist and a PAM is critical for experimental design, as PAMs amplify endogenous signals while orthosteric agonists provide direct, ligand-independent activation, enabling distinct pharmacological probing.

• [1] Ulven T, Christiansen E, Due-Hansen ME, et al. Structure-Activity Relationship Studies of Tetrahydroquinolone Free Fatty Acid Receptor 3 Modulators. J Med Chem. 2020 Mar 6;63(7):3577-3595. View Source

In Vitro Tool Compound Positioning

In a cellular functional assay, GPR41 modulator 1 (compound 10ak) at a concentration of 1 µM effectively reduces the cAMP level induced by 10 mM propionate in HEK293 cells . Propionate is a short-chain fatty acid that acts as an endogenous orthosteric agonist of GPR41. The ability of compound 10ak to diminish propionate-induced cAMP accumulation confirms its functional engagement of the GPR41 receptor and its capacity to modulate downstream signaling in a physiologically relevant cellular environment.

Tool Compound Positioning

Cross-study comparable

EC50 0.679 µM vs. compound 57 (0.145 µM) and 63 (0.162 µM)

Supports in vitro signaling study design with intermediate potency window

Compound 57 limited to in vitro due to high clearance

Evidence Dimension	Inhibition of Endogenous Ligand-Induced cAMP
Target Compound Data	1 µM compound 10ak reduces cAMP induced by 10 mM propionate
Comparator Or Baseline	Propionate (10 mM) alone
Quantified Difference	Not quantified as a percentage reduction in available sources
Conditions	HEK293 cells expressing GPR41

Why This Matters

This functional data confirms that the compound is active in a cellular context and capable of modulating the receptor's native signaling pathway, which is essential for translational relevance and target validation studies.

Structural Determinant of Functional Selectivity: Aryl Group Substitution

The key structural feature distinguishing GPR41 modulator 1 (compound 10ak) from its antagonistic counterpart is the presence of a 3,5-difluorobenzene group on the furan moiety. Derivatives containing di- or trifluorobenzene substituents, such as compound 10ak, exhibit agonistic activity, whereas those with a 2-(trifluoromethoxy)benzene group are antagonists [1]. This SAR insight is critical for researchers seeking to design or select compounds with precise functional outcomes. Compound 10ak's specific substitution pattern (3,5-difluorobenzene) is a defined and reproducible molecular feature that confers its agonistic profile.

Evidence Dimension	Structure-Activity Relationship (Functional Outcome)
Target Compound Data	3,5-difluorobenzene substitution on furan ring
Comparator Or Baseline	2-(trifluoromethoxy)benzene substitution
Quantified Difference	Not applicable (qualitative functional switch)
Conditions	SAR study of tetrahydroquinolone derivatives

Why This Matters

This SAR knowledge enables informed procurement decisions, as compounds with similar cores but different aryl substitutions will have distinct and potentially opposite biological activities, directly impacting experimental validity.

• [1] Inuki S, Miyamoto J, Hashimoto N, Shimizu H, Tabuchi H, Kawai A, Greiner LC, Kimura I, Ohno H. Structure-activity relationship studies of tetrahydroquinolone derivatives as GPR41 modulators. Bioorg Med Chem Lett. 2024 Jul 15;107:129758. View Source

Differentiation from Closely Related Agonist GPR41 Modulator 2

GPR41 modulator 2 (compound 10bx) is another tetrahydroquinolone derivative reported to exhibit agonistic activity at GPR41 [1]. While both compounds share a common core scaffold, they differ in their aryl substitution patterns. Compound 10ak contains a 3,5-difluorobenzene moiety, whereas compound 10bx contains a 3,5-dichloro-2-trifluoromethylbenzene group . This subtle chemical distinction can lead to differences in potency, selectivity, and physicochemical properties, underscoring the need for precise compound identification and procurement. However, direct quantitative comparative data between 10ak and 10bx are not available in the public domain.

Evidence Dimension	Structural Differentiation
Target Compound Data	C₂₈H₂₄F₂N₂O₃; 3,5-difluorobenzene substituent
Comparator Or Baseline	GPR41 modulator 2 (10bx): C₂₇H₁₉Cl₂F₃N₂O₃; 3,5-dichloro-2-trifluoromethylbenzene substituent
Quantified Difference	Molecular weight: 474.5 vs. 547.35; distinct halogenation pattern
Conditions	Chemical structure comparison

Why This Matters

Even among closely named 'modulators', structural differences exist that can impact biological activity and experimental outcomes. Researchers must verify the exact chemical identity and not assume functional equivalence based on nomenclature alone.

• [1] PeptideDB. GPR41 modulator 2 (Compound 10bx) product information. View Source

GPR41 Modulator 1 Preclinical Applications

In Vitro Signaling in HEK293 Cells

GPR41 modulator 1 (compound 10ak) is ideally suited for studies requiring a well-characterized, orthosteric GPR41 agonist. Its clear functional switch from antagonism to agonism, demonstrated through aryl group modification, makes it a valuable tool for side-by-side comparisons with GPR41 antagonists (e.g., the lead tetrahydroquinolone derivative) to elucidate the role of GPR41 activation in metabolic and immune homeostasis [1] .

Metabolic Disease Target Validation

Researchers investigating the differential pharmacology of orthosteric versus allosteric GPR41 modulation can utilize compound 10ak as a defined orthosteric agonist tool. Its mechanism can be directly contrasted with allosteric modulators like TUG-1907 or TUG-2015 in parallel experiments to dissect signaling pathways and functional outcomes specific to each mode of receptor engagement [1] .

IBD and Gut-Immune Axis Exploration

Compound 10ak serves as a benchmark for potency and functional activity within the tetrahydroquinolone chemical series. Its defined EC₅₀ (0.679 µM) and agonistic profile provide a quantitative reference point for medicinal chemistry efforts aimed at optimizing potency, selectivity, or pharmacokinetic properties of next-generation GPR41 modulators [1] .

Chemical Probe for SAR Campaigns

In cellular models of metabolic or inflammatory disease where GPR41 is implicated, compound 10ak can be employed to validate target engagement and functional consequence. Its confirmed ability to modulate cAMP levels in HEK293 cells provides a baseline for assessing downstream signaling effects in more physiologically relevant cell types or disease models [1] .

Application

Selection Property

Validation Focus

GPCR signaling studies in HEK293 cells

Intermediate GPR41 agonist potency

Concentration-response profiling without receptor saturation

Metabolic signaling pathway studies (adipocyte/enteroendocrine models)

Gi/o-coupled functional response

Receptor-specific pathway dissection in SCFA-related signaling

Gut-immune axis signaling studies in organoid/immune co-cultures

Reported cAMP modulation at 1 µM

GPR41-dependent inflammatory signaling context

Chemical probe for SAR campaigns

3,5-difluorophenyl tetrahydroquinolone chemotype

Orthogonal tool compound for selectivity panel screening

• [1] Inuki S, Miyamoto J, Hashimoto N, Shimizu H, Tabuchi H, Kawai A, Greiner LC, Kimura I, Ohno H. Structure-activity relationship studies of tetrahydroquinolone derivatives as GPR41 modulators. Bioorg Med Chem Lett. 2024 Jul 15;107:129758. View Source